Cas no 1208075-22-2 (4-Bromo-2,5-difluorobenzenethiol)

4-Bromo-2,5-difluorobenzenethiol is a fluorinated and brominated benzenethiol derivative with significant utility in organic synthesis and pharmaceutical applications. The presence of both bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The thiol group allows for further functionalization, enabling the formation of thioethers or metal-thiolate complexes. Its electron-withdrawing substituents contribute to stability and selectivity in nucleophilic aromatic substitution reactions. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and advanced materials, where precise structural modifications are required. Proper handling is advised due to its potential sensitivity.
4-Bromo-2,5-difluorobenzenethiol structure
1208075-22-2 structure
Product Name:4-Bromo-2,5-difluorobenzenethiol
CAS No:1208075-22-2
MF:C6H3BrF2S
MW:225.053826570511
MDL:MFCD12026144
CID:4577451
PubChem ID:50998010
Update Time:2025-06-07

4-Bromo-2,5-difluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2,5-difluorobenzenethiol
    • Benzenethiol, 4-bromo-2,5-difluoro-
    • MDL： MFCD12026144
    • Inchi： 1S/C6H3BrF2S/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H
    • InChI Key： XSGKHVPYFWMQQM-UHFFFAOYSA-N
    • SMILES： C1(S)=CC(F)=C(Br)C=C1F

Computed Properties

  • Exact Mass: 223.911
  • Monoisotopic Mass: 223.911
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1A^2
  • XLogP3: 3

4-Bromo-2,5-difluorobenzenethiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
037905-250mg
4-Bromo-2,5-difluorobenzenethiol
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 ￡118.00 2022-03-01
Fluorochem
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 ￡193.00 2022-03-01
Fluorochem
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 ￡577.00 2022-03-01
eNovation Chemicals LLC
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4-bromo-2,5-difluorobenzene-1-thiol
 1208075-22-2 95%
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eNovation Chemicals LLC
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4-bromo-2,5-difluorobenzene-1-thiol
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eNovation Chemicals LLC
Y1248746-5g
4-bromo-2,5-difluorobenzene-1-thiol
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eNovation Chemicals LLC
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4-bromo-2,5-difluorobenzene-1-thiol
 1208075-22-2 95%
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TRC
B998620-10mg
4-Bromo-2,5-difluorobenzenethiol
 1208075-22-2
10mg
 $ 50.00 2022-06-06
TRC
B998620-50mg
4-Bromo-2,5-difluorobenzenethiol
 1208075-22-2
50mg
 $ 160.00 2022-06-06
TRC
B998620-100mg
4-Bromo-2,5-difluorobenzenethiol
 1208075-22-2
100mg
 $ 230.00 2022-06-06

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